Cas no 39190-66-4 (2-Methyl-n-propyl-1-propanamine)
39190-66-4 structure
Product Name:2-Methyl-n-propyl-1-propanamine
CAS No:39190-66-4
MF:C7H17N
MW:115.21658205986
MDL:MFCD09929245
CID:1498374
PubChem ID:520943
Update Time:2025-04-21
2-Methyl-n-propyl-1-propanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-N-propylpropan-1-amine
- 1-propanamine, 2-methyl-N-propyl-
- 2-Methyl-N-propyl-1-propanamine
- Isobutyl-propyl-amine
- Isobutyl-n-propylamine
- Isobutylpropylamine
- N-Isobutyl-N-propylamine
- (2-methylpropyl)(propyl)amine
- PROPYLISOBUTYLAMINE
- SQGSVBHTFQOZDL-UHFFFAOYSA-N
- Propylisobutyl amine
- propyl-isobutylamine
- n-propylisobutylamine
- propyl isobutyl amine
- n-Propyl-isobutylamin
- (2-Methyl-n-propyl)-1-propanamine
- 2
- 2-Methyl-N-propyl-1-pro
- 39190-66-4
- SCHEMBL9844731
- DA-42549
- 2-Methyl-N-propyl-1-propylamine, 9CI
- MFCD09929245
- DTXSID50879021
- SY034221
- AKOS000167254
- Z90518190
- SCHEMBL170842
- CHEBI:184419
- AC1640
- CS-11964
- EN300-33331
- 2-Methyl-n-propyl-1-propanamine
-
- MDL： MFCD09929245
- Inchi： 1S/C7H17N/c1-4-5-8-6-7(2)3/h7-8H,4-6H2,1-3H3
- InChI Key： SQGSVBHTFQOZDL-UHFFFAOYSA-N
- SMILES： N(CCC)CC(C)C
Computed Properties
- Exact Mass: 115.13621
- Monoisotopic Mass: 115.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 41.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 12
Experimental Properties
- Density: 0.7416 g/cm3 (20 ºC)
- Boiling Point: 123-125 ºC (760 Torr)
- Flash Point: 16.3±9.3 ºC,
- Refractive Index: 1.4065 (589.3 nm 20 ºC)
- Solubility: Slightly soluble (15 g/l) (25 º C),
- PSA: 12.03
- LogP: 2.07
- Vapor Pressure: 10.8±0.2 mmHg at 25°C
2-Methyl-n-propyl-1-propanamine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Methyl-n-propyl-1-propanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB526825-250 mg |
2-Methyl-N-propyl-1-propanamine; . |
39190-66-4 | 250MG |
€262.30 | 2023-04-17 | ||
| abcr | AB526825-1 g |
2-Methyl-N-propyl-1-propanamine; . |
39190-66-4 | 1g |
€528.00 | 2023-04-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y24545-1g |
2-Methyl-N-propyl-1-propanamine |
39190-66-4 | 95% | 1g |
¥3879.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y24545-250mg |
2-Methyl-N-propyl-1-propanamine |
39190-66-4 | 95% | 250mg |
¥1549.0 | 2023-09-05 | |
| TRC | M340945-25mg |
2-Methyl-N-propyl-1-propanamine |
39190-66-4 | 25mg |
45.00 | 2021-07-28 | ||
| TRC | M340945-50mg |
2-Methyl-N-propyl-1-propanamine |
39190-66-4 | 50mg |
90.00 | 2021-07-28 | ||
| TRC | M340945-250mg |
2-Methyl-N-propyl-1-propanamine |
39190-66-4 | 250mg |
310.00 | 2021-07-28 | ||
| eNovation Chemicals LLC | D627211-0.25g |
2-Methyl-N-propyl-1-propanamine |
39190-66-4 | 97% | 0.25g |
$258 | 2024-05-23 | |
| eNovation Chemicals LLC | D695166-0.25g |
2-Methyl-N-propyl-1-propanamine |
39190-66-4 | 95% | 0.25g |
$140 | 2024-07-20 | |
| eNovation Chemicals LLC | D695166-1g |
2-Methyl-N-propyl-1-propanamine |
39190-66-4 | 95% | 1g |
$320 | 2024-07-20 |
2-Methyl-n-propyl-1-propanamine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
39190-66-4 (2-Methyl-n-propyl-1-propanamine) Related Products
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